2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile

• IUPAC Name: 2-[2-(2,5-dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
• InChI: InChI=1S/C28H29N3O2S/c1-6-20-22(15-29)27(30-23-13-28(4,5)14-24(32)26(20)23)34-16-25(33)21-12-17(2)31(18(21)3)19-10-8-7-9-11-19/h7-12H,6,13-14,16H2,1-5H3
• InChI Key: NZYNMTSXHLMTNT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC2=C1C(=O)CC(C2)(C)C)SCC(=O)C3=C(N(C(=C3)C)C4=CC=CC=C4)C)C#N
• Molecular Formula: C28H29N3O2S
• Molecular Weight: 471.6 g/mol

Description

The compound appears to contain several functional groups and structural features, including a pyrrole ring, a quinoline ring, a sulfanyl group, and a nitrile group. Pyrrole is a five-membered aromatic heterocycle, like furan and imidazole. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor. Aged samples, if exposed to light, become yellow and later brown. Quinoline is only slightly soluble in cold water but dissolves readily in hot water and most organic solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the presence of the various functional groups. For example, the compound might exhibit aromaticity due to the presence of the pyrrole and quinoline rings, which could affect its chemical reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many pyrrole-containing compounds exhibit biological activity, and some are used as pharmaceuticals.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be explored for use in pharmaceuticals, particularly if the pyrrole ring confers beneficial biological activity.